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Compound of Interest

Compound Name: 1-Bromoicosane-d3

Cat. No.: B15554735

Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 1-Bromoicosane-d3 is publicly available.

This guide is compiled from data on 1-Bromoicosane and other long-chain alkyl bromides. The

safety and handling precautions for deuterated compounds are generally considered to be the

same as for their non-deuterated counterparts. This document is intended for use by trained

professionals in a laboratory or industrial setting.

Section 1: Chemical Identification and Physical
Properties
1-Bromoicosane is a long-chain alkyl bromide. While specific data for the deuterated form (d3)

is not available, the physical properties are expected to be very similar to the non-deuterated

form. Long-chain alkyl bromides are generally characterized as waxy solids or liquids with low

volatility. They have limited solubility in water but are soluble in many organic solvents.

Table 1: Physical and Chemical Properties of 1-Bromoicosane and Related Compounds
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Property 1-Bromoicosane
1-
Bromohexadecane

1-
Bromooctadecane

CAS Number 4276-49-7[1][2][3][4] 112-82-3 112-89-0

Molecular Formula C20H41Br[1][2][3][4] C16H33Br C18H37Br

Molecular Weight 361.44 g/mol [2][3][4] 305.34 g/mol 333.39 g/mol

Appearance White powder[1] Colorless liquid Solid

Melting Point 36-38 °C 17.3 °C 28-30 °C

Boiling Point 224 °C at 10 mmHg 336 °C 210 °C at 15 mmHg

Flash Point >110 °C 177 °C >110 °C

Density No data available 0.989 g/cm³ 0.976 g/cm³

Water Solubility Insoluble Low solubility Insoluble

Section 2: Hazard Identification and Toxicological
Information
Long-chain alkyl bromides are generally considered to be of low acute toxicity. However, they

can cause skin and eye irritation upon contact. Inhalation of vapors or dust may cause

respiratory tract irritation. The toxicological properties of 1-Bromoicosane have not been fully

investigated. As a general class, bromoalkanes may be harmful if swallowed, inhaled, or

absorbed through the skin.

Table 2: GHS Hazard Statements for Related Alkyl Bromides
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Compound Hazard Statements

1-Bromohexane

Flammable liquid and vapor. Causes skin

irritation. Causes serious eye irritation. May

cause respiratory irritation. Toxic to aquatic life

with long lasting effects.[5][6]

1-Bromooctane
Combustible liquid. Very toxic to aquatic life with

long lasting effects.

General Alkyl Bromides
May cause skin and eye irritation. Vapors can

irritate the respiratory system.

Based on the available data, it is prudent to handle 1-Bromoicosane-d3 as a substance that

may cause skin, eye, and respiratory irritation.

Section 3: Experimental Protocols
Detailed experimental protocols involving 1-Bromoicosane-d3 are not available within safety

data sheets. Users should consult relevant scientific literature for specific experimental

procedures and conduct a thorough risk assessment before use.

Section 4: Safe Handling and Storage
Handling:

Use in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety glasses or goggles, and a lab coat.

Avoid breathing dust or vapors.

Wash hands thoroughly after handling.

Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents and strong bases.

Section 5: First-Aid and Emergency Procedures
In the event of exposure, follow these first-aid measures and seek medical attention.

Exposure Event

Immediate Actions

Medical Attention

Exposure Occurs

Inhalation:
Move to fresh air.

Skin Contact:
Wash with soap and water.

Eye Contact:
Rinse with water for 15 mins.

Ingestion:
Do NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

First-Aid Response Workflow

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.
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Specific Hazards: Thermal decomposition can produce carbon oxides and hydrogen bromide

gas.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Section 6: Personal Protective Equipment (PPE)
The following diagram illustrates the recommended personal protective equipment when

handling 1-Bromoicosane-d3.

Core PPE
Respiratory Protection

(if dust/vapors are generated)

Lab Coat Chemical-Resistant Gloves
(e.g., Nitrile)

Safety Goggles/
Face Shield NIOSH-approved Respirator

Researcher/
Scientist

 as needed

Click to download full resolution via product page

Personal Protective Equipment (PPE) Guidelines

Section 7: Accidental Release Measures
In the case of a spill, follow the procedure outlined below.
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Spill Occurs

Evacuate Area

Ensure Adequate Ventilation

Wear Appropriate PPE

Contain Spill with
Inert Absorbent Material

Collect into a
Closed Container

Dispose of as
Hazardous Waste

Clean Spill Area

Click to download full resolution via product page

Chemical Spill Response Procedure

Environmental Precautions:
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Do not let the product enter drains.

Prevent further leakage or spillage if safe to do so.

Section 8: Disposal Considerations
Dispose of waste material in accordance with local, state, and federal regulations. Do not

dispose of it with normal household waste. Chemical waste generators must determine whether

a discarded chemical is classified as a hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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